![molecular formula C19H29N3O B4690435 1-ethyl-4-[4-(1-piperidinylmethyl)benzoyl]piperazine](/img/structure/B4690435.png)
1-ethyl-4-[4-(1-piperidinylmethyl)benzoyl]piperazine
Overview
Description
1-ethyl-4-[4-(1-piperidinylmethyl)benzoyl]piperazine, also known as EPP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. EPP belongs to the class of piperazine derivatives and has been shown to have various biochemical and physiological effects.
Mechanism of Action
The exact mechanism of action of 1-ethyl-4-[4-(1-piperidinylmethyl)benzoyl]piperazine is not fully understood. However, it has been suggested that this compound acts on various neurotransmitter systems in the brain, including the serotonergic and dopaminergic systems. This compound has been shown to increase the levels of serotonin and dopamine in the brain, which are neurotransmitters involved in regulating mood and emotions.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In animal models, this compound has been shown to have anxiolytic and antidepressant effects. It has been suggested that this compound acts on the serotonergic and dopaminergic systems in the brain, which are involved in regulating mood and emotions.
This compound has also been shown to have anti-inflammatory and antioxidant effects. It has been suggested that this compound acts by inhibiting the production of pro-inflammatory cytokines and reactive oxygen species.
Advantages and Limitations for Lab Experiments
One of the significant advantages of 1-ethyl-4-[4-(1-piperidinylmethyl)benzoyl]piperazine is its potential therapeutic applications in various research fields, including neuroscience and cancer research. This compound has been shown to have anxiolytic and antidepressant effects in animal models and has been suggested to inhibit the growth of cancer cells.
However, one of the limitations of this compound is its relatively low yield in synthesis. The yield of this compound synthesis is typically around 60-70%. This can make it challenging to obtain large quantities of this compound for research purposes.
Future Directions
There are several future directions for research on 1-ethyl-4-[4-(1-piperidinylmethyl)benzoyl]piperazine. One of the significant areas of research is in the development of this compound analogs with improved pharmacological properties. This compound analogs could potentially have increased potency and selectivity for specific neurotransmitter systems in the brain, leading to improved therapeutic efficacy.
Another area of research is in the development of novel drug delivery systems for this compound. The use of drug delivery systems could potentially improve the bioavailability and pharmacokinetics of this compound, leading to improved therapeutic efficacy.
Conclusion:
In conclusion, this compound is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This compound has been studied for its potential use in the treatment of various diseases, including anxiety, depression, and cancer. This compound has been shown to have anxiolytic and antidepressant effects in animal models and has been suggested to inhibit the growth of cancer cells. However, further research is needed to fully understand the mechanism of action of this compound and to develop novel drug delivery systems for this compound.
Scientific Research Applications
1-ethyl-4-[4-(1-piperidinylmethyl)benzoyl]piperazine has been studied for its potential therapeutic applications in various research fields. One of the significant applications of this compound is in the field of neuroscience. This compound has been shown to have anxiolytic and antidepressant effects in animal models. It has been suggested that this compound acts on the serotonergic and dopaminergic systems in the brain, which are involved in regulating mood and emotions.
This compound has also been studied for its potential use in the treatment of cancer. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. This compound has been suggested to act by inducing apoptosis, a programmed cell death, in cancer cells.
properties
IUPAC Name |
(4-ethylpiperazin-1-yl)-[4-(piperidin-1-ylmethyl)phenyl]methanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H29N3O/c1-2-20-12-14-22(15-13-20)19(23)18-8-6-17(7-9-18)16-21-10-4-3-5-11-21/h6-9H,2-5,10-16H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NSRULVITUAAHIM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CCN(CC1)C(=O)C2=CC=C(C=C2)CN3CCCCC3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H29N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
315.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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